6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid
Overview
Description
“6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” is a chemical compound with the CAS Number: 351001-28-0. It has a molecular weight of 372.22 . The IUPAC name for this compound is 6-bromo-2-(4-ethoxyphenyl)-4-quinolinecarboxylic acid .
Molecular Structure Analysis
The molecular structure of “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” can be represented by the InChI code: 1S/C18H14BrNO3/c1-2-23-13-6-3-11(4-7-13)17-10-15(18(21)22)14-9-12(19)5-8-16(14)20-17/h3-10H,2H2,1H3,(H,21,22) .Physical And Chemical Properties Analysis
The physical and chemical properties of “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” include a density of 1.5±0.1 g/cm³, boiling point of 536.5±50.0 °C at 760 mmHg, and a flash point of 278.3±30.1 °C . It has 4 hydrogen bond acceptors, 1 hydrogen bond donor, and 4 freely rotating bonds .Scientific Research Applications
Drug Discovery
Quinoline, the core structure of “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid”, is a vital scaffold for leads in drug discovery . It plays a major role in the field of medicinal chemistry . Quinoline derivatives have been used since ancient times, and the culture of quinine, which was isolated from the bark of the cinchona tree for the treatment of malaria, started from 1820 .
Synthetic Organic Chemistry
Quinoline has versatile applications in the fields of industrial and synthetic organic chemistry . A wide range of synthesis protocols have been reported in the literature for the construction of this scaffold .
Anti-Inflammatory Activity
A quinoline derivative with strong anti-inflammatory activity was synthesized by Baba et al. in an adjuvant arthritis rat model . This suggests that “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” could potentially be used in the development of anti-inflammatory drugs.
Biological and Pharmaceutical Activities
Various selected quinolines and derivatives with potential biological and pharmaceutical activities have been presented . This implies that “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” could have potential biological and pharmaceutical applications.
Industrial Applications
Quinoline is the most ubiquitous heterocyclic aromatic compound with a potential for industrial applications . Therefore, “6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” could also have potential industrial applications.
Research Use
“6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid” is available for research use . This suggests that it could be used in various research fields.
Mechanism of Action
Target of Action
Quinoline compounds, to which this compound belongs, are known to have versatile applications in the fields of industrial and synthetic organic chemistry . They play a major role in medicinal chemistry, often serving as scaffolds for drug discovery .
Mode of Action
Quinoline compounds are known to interact with their targets through various mechanisms, often involving nucleophilic substitution .
Biochemical Pathways
Quinoline compounds are known to influence a wide range of biological and pharmaceutical activities .
Pharmacokinetics
The molecular weight of the compound is 372.21 , which may influence its bioavailability.
Result of Action
It’s worth noting that compounds with higher lipophilicity often display higher activity .
Action Environment
The synthesis of quinoline compounds often involves green reaction protocols, which aim to reduce the environmental impact .
properties
IUPAC Name |
6-bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14BrNO3/c1-2-23-13-6-3-11(4-7-13)17-10-15(18(21)22)14-9-12(19)5-8-16(14)20-17/h3-10H,2H2,1H3,(H,21,22) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OGFWPHFYEHXELV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)Br)C(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14BrNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90359832 |
Source
|
| Record name | 6-bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90359832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
372.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid | |
CAS RN |
351001-28-0 |
Source
|
| Record name | 6-bromo-2-(4-ethoxyphenyl)quinoline-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90359832 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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